2-Ethoxy-2-oxoethylzinc chloride, 0.50 M in ether

• IUPAC Name: chlorozinc(1+);ethyl acetate
• InChI: InChI=1S/C4H7O2.ClH.Zn/c1-3-6-4(2)5;;/h2-3H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: FUTXNZQCSXHQHV-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)[CH2-].Cl[Zn+]
• Molecular Formula: C4H7ClO2Zn
• Molecular Weight: 187.9 g/mol

Description

2-Ethoxy-2-oxoethylzinc chloride, 0.50 M in ether, is a reagent used in organic syntheses. It is a colorless, volatile, and flammable liquid that is soluble in water and other organic solvents, such as ether and alcohol. It is used in a variety of organic syntheses, including the synthesis of organic compounds, the preparation of pharmaceutical intermediates, and the preparation of polymers. In addition, 2-ethoxy-2-oxoethylzinc chloride is used in the synthesis of organometallic compounds, such as organozinc compounds.

Mechanism of Action

2-Ethoxy-2-oxoethylzinc chloride is an organometallic reagent that is used in a variety of organic syntheses. The mechanism of action of 2-ethoxy-2-oxoethylzinc chloride is not well understood. However, it is thought to act as a Lewis acid, facilitating the formation of a new bond between two molecules. It is also thought to act as a nucleophile, attacking the electrophilic carbon atom of the target molecule.
Biochemical and Physiological Effects
2-Ethoxy-2-oxoethylzinc chloride has not been studied extensively in terms of its biochemical and physiological effects. It is known to be a volatile and flammable liquid, and it is also known to be toxic if ingested. It is also known to be a skin and eye irritant, and exposure to it should be avoided.

Advantages and Limitations for Lab Experiments

2-Ethoxy-2-oxoethylzinc chloride is a useful reagent in organic syntheses, and it has several advantages. It is a colorless, volatile, and flammable liquid that is soluble in water and other organic solvents, such as ether and alcohol. It is also relatively inexpensive and easy to obtain. The main limitation of 2-ethoxy-2-oxoethylzinc chloride is its toxicity. It is toxic if ingested, and it is also a skin and eye irritant. Therefore, it should be handled with care and used in a well-ventilated area.

Future Directions

The future directions for 2-ethoxy-2-oxoethylzinc chloride research include further investigation into its biochemical and physiological effects, as well as its mechanism of action. In addition, further research into its applications in organic syntheses, such as the synthesis of pharmaceutical intermediates and polymers, is needed. Finally, further research into its potential toxicity, and ways to reduce or eliminate its toxicity, is also needed.

Synthesis Methods

2-Ethoxy-2-oxoethylzinc chloride is synthesized by the reaction of zinc chloride and ethyl acetate in the presence of anhydrous ether. The reaction is carried out in a sealed vessel containing anhydrous ether and the reactants. The reaction is exothermic and proceeds at room temperature. The reaction is complete after a few hours, and the product is isolated by distillation.

Scientific Research Applications

2-Ethoxy-2-oxoethylzinc chloride is used in a variety of scientific research applications. It is commonly used in the synthesis of organometallic compounds, such as organozinc compounds. In addition, it is used in the synthesis of organic compounds, such as pharmaceutical intermediates, and the preparation of polymers. It is also used in the synthesis of organometallic compounds, such as organozinc compounds.